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Compound of Interest

Compound Name: Selenium-82

Cat. No.: B081159

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive, step-by-step guide for the proper disposal of
Selenium-82 (82Se) waste in a laboratory setting. Due to its unique nature as a long-lived
radioisotope with hazardous chemical properties, 8Se waste is classified as "mixed waste."
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Selenium-82 has an extremely long half-life (approximately 9.39 x 10?° years), rendering its
radiological hazard negligible in typical laboratory quantities and timeframes.[1] For practical
purposes, it is considered a stable isotope from a radiological decay standpoint.[2][3]
Therefore, the primary hazard associated with 82Se waste is its chemical toxicity.

Selenium is regulated by the U.S. Environmental Protection Agency (EPA) as one of the eight
metals under the Resource Conservation and Recovery Act (RCRA).[4][5][6] Waste containing
selenium at concentrations exceeding 1.0 mg/L is classified as hazardous waste.[4] The
disposal of mixed waste is regulated by both the EPA and the Nuclear Regulatory Commission
(NRC).[1][2]

Immediate Safety Protocols

Before handling any selenium compounds, it is imperative to consult the Safety Data Sheet
(SDS) for detailed information on hazards and safety precautions.
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Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Protective Clothing: A lab coat or other protective clothing is required.

Eye Protection: Use chemical safety goggles or a face shield with safety glasses.[4]

Respiratory Protection: In case of inadequate ventilation or when handling powders that may
form dust, use an approved respirator.[1][4]

Handling Procedures:

Handle Selenium-82 in a well-ventilated area, preferably within a chemical fume hood, to
minimize dust and vapor concentrations.[4][7]

Avoid creating dust.[1]

Wash hands thoroughly after handling.[4][7]

Do not eat, drink, or smoke in areas where selenium is handled.[4][7]

Waste Characterization and Segregation

Proper identification and segregation of 82Se waste is the first and most critical step in the
disposal process.

¢ Waste Determination: Determine if the waste is considered hazardous. According to RCRA
regulations, a solid waste is hazardous if a sample of the waste, tested using the Toxicity
Characteristic Leaching Procedure (TCLP), contains selenium at a concentration of 1.0 mg/L
or greater.[4]

e Segregation:

o Mixed Waste: All 82Se waste that meets the criteria for hazardous waste must be
segregated as mixed waste.[3][7]
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o Radioactive Waste: If the 82Se waste does not meet the hazardous waste criteria, it should
be disposed of as low-level radioactive waste.

o Non-Hazardous Waste: Do not mix non-radioactive or non-hazardous waste with 82Se

waste containers.[7]

Quantitative Data for Selenium-82 Waste
Management

The following table summarizes key quantitative data for the management of selenium waste.

Parameter Value | Guideline Regulatory Body Citation

Hazardous Waste

D010 EPA [8][°]
Code
RCRA Toxicity Limit

1.0 mg/L EPA [4]
(TCLP)
Half-Life of 82Se 9.39 x 10?° years - [1]
OSHA PEL (as Se) 0.2 mg/m3 OSHA [1]
ACGIH TLV (as Se) 0.2 mg/m?3 ACGIH [1]

Step-by-Step Disposal Procedures

The following workflow outlines the decision-making process and procedural steps for

disposing of 82Se waste.
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Caption: Logical workflow for the proper disposal of Selenium-82 waste.
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Detailed Procedural Steps:

o Container Selection: Use a designated, leak-proof waste container that is compatible with
the chemical nature of the waste. Plastic containers are generally preferred.[3]

e Labeling:

o For Mixed Waste: Affix a "Mixed Waste" label, a "Hazardous Waste" label with the code
D010, and a "Caution, Radioactive Material" label to the container. List all chemical
constituents and their approximate concentrations.[7]

o For Low-Level Radioactive Waste: Affix a "Caution, Radioactive Material" label with the
isotope (82Se), activity, and date.

e Accumulation and Storage:
o Store the waste container in a designated Satellite Accumulation Area.[3]
o Keep the container closed at all times, except when adding waste.[7]
o Ensure secondary containment is used for liquid waste.

o Disposal Request: Once the container is full or you have completed the experiment, contact
your institution's Environmental Health & Safety (EHS) or Radiation Safety office to arrange
for pickup and disposal. Do not dispose of selenium waste down the drain.

Experimental Protocol: Bench-Top Precipitation of
Aqueous Selenium Waste

For laboratories that generate aqueous waste containing soluble selenium, a simple
precipitation step can be performed to convert the selenium into a solid form, which is often
required for disposal. This procedure should be performed under the direct supervision of a
trained scientist who understands the chemistry involved.

Objective: To precipitate soluble selenium (e.g., selenite or selenate) from an aqueous solution
to facilitate its disposal as a solid mixed waste.
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Materials:

Aqueous Selenium-82 waste

Sodium borohydride (NaBHa4) or a similar reducing agent
pH meter and appropriate acids/bases for pH adjustment
Stir plate and stir bar

Filtration apparatus (e.g., Buchner funnel, filter paper)

Appropriate PPE

Methodology:

Preparation: Conduct the entire procedure in a chemical fume hood. Place the aqueous
waste container in a secondary containment tray on a stir plate.

pH Adjustment: Adjust the pH of the solution to between 3 and 6 using a suitable acid (e.qg.,
hydrochloric acid). This pH range is often optimal for the reduction of selenite.

Reduction: While stirring the solution, slowly add a freshly prepared solution of a reducing
agent, such as sodium borohydride. A color change (typically to a reddish-brown or black
precipitate of elemental selenium) indicates the reduction reaction is occurring.

Reaction Completion: Continue stirring for a designated period (e.g., 1-2 hours) to ensure
the reaction is complete.

Separation: Separate the solid selenium precipitate from the liquid via filtration.
Waste Handling:

o Solid Waste: The collected selenium precipitate, along with the filter paper, should be
placed in a designated solid mixed waste container.

o Liquid Waste (Filtrate): The remaining liquid should be tested to confirm that the selenium
concentration is below the RCRA limit of 1.0 mg/L. If it is, it can be managed as low-level
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radioactive liquid waste. If not, the reduction process may need to be repeated.

o Final Disposal: Label all waste containers appropriately and contact EHS for disposal.

By following these procedures, researchers can ensure the safe and compliant disposal of
Selenium-82 waste, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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